methyl 4-(2-((4-ethyl-5-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[[4-ethyl-5-(1-methyl-2-oxopyridin-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H21N5O4S/c1-4-25-17(15-6-5-11-24(2)18(15)27)22-23-20(25)30-12-16(26)21-14-9-7-13(8-10-14)19(28)29-3/h5-11H,4,12H2,1-3H3,(H,21,26)
• InChI Key: OJOUARRILWLPOP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C(=O)OC)C3=CC=CN(C3=O)C
• Molecular Formula: C20H21N5O4S
• Molecular Weight: 427.5 g/mol

Description

Methyl 4-(2-((4-ethyl-5-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C20H21N5O4S and its molecular weight is 427.48. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic System Synthesis

Research on compounds with structural similarities, including the use of heterocyclic systems and their synthesis, demonstrates a broad interest in the development of novel chemical entities. For instance, studies have shown methods for preparing heterocyclic systems that could serve as scaffolds for further chemical synthesis or as potential pharmacologically active compounds (Selič, Stanovnik, 1997). These methods highlight the importance of such compounds in medicinal chemistry and drug development.

Microwave-Assisted Synthesis

The use of microwave-assisted synthesis for the rapid preparation of complex heterocyclic compounds indicates the evolving methodologies in chemical synthesis. This approach offers advantages in speed, efficiency, and environmental impact compared to traditional methods. The synthesis of ethyl 2-methyl-4-(pyridin-2-yl)-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylate derivatives, as an example, showcases the application of microwave-assisted techniques in creating novel heterocyclic compounds that could have potential biological activities (Bhoi et al., 2016).

Antimicrobial Evaluation

The evaluation of novel compounds for antimicrobial activity is a crucial aspect of the development of new therapeutic agents. Research into compounds with heterocyclic structures, such as the synthesis and characterization of new quinazolines, underscores the ongoing search for new antimicrobial agents. These studies not only contribute to our understanding of chemical synthesis but also to the potential discovery of new drugs to combat microbial resistance (Desai et al., 2007).